Cas no 1805329-69-4 (Ethyl 5-amino-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate)

• Product Name: Ethyl 5-amino-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate
• CAS No: 1805329-69-4
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4916135
• Update Time: 2025-10-19

Ethyl 5-amino-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate

• Inchi： 1S/C9H10F2N2O3/c1-2-16-9(15)5-6(8(10)11)13-3-4(12)7(5)14/h3,8H,2,12H2,1H3,(H,13,14)
• InChI Key： PBUWCGHFRJKPEV-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OCC)C(C(=CN1)N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 388
• XLogP3: 0.7
• Topological Polar Surface Area: 81.4

Additional information on Ethyl 5-amino-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate

Ethyl 5-amino-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate (CAS No. 1805329-69-4): A Multifaceted Compound in Modern Chemical Biology

Ethyl 5-amino-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate (CAS No. 1805329-69-4) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable scaffold for the development of novel bioactive molecules.

The molecular formula of Ethyl 5-amino-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate underscores its complexity, featuring both polar and non-polar regions that contribute to its diverse chemical properties. The presence of an amino group (-NH₂) at the 5-position, a difluoromethyl group (-CF₂-) at the 2-position, and a hydroxyl group (-OH) at the 4-position, along with the carboxylate ester (-COOCH₂CH₃) at the 3-position, creates a multifunctional platform for further chemical modifications.

In recent years, there has been a surge in research focused on pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are known for their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer agents. The specific arrangement of functional groups in Ethyl 5-amino-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate makes it an attractive candidate for designing molecules with enhanced binding affinity and selectivity towards target enzymes and receptors.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. The amino group and hydroxyl group in Ethyl 5-amino-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate can be strategically positioned to interact with key residues in kinase active sites, potentially leading to the development of potent inhibitors.

Moreover, the difluoromethyl group is a well-known pharmacophore that enhances metabolic stability and binding affinity. This feature has been widely exploited in drug design to improve the pharmacokinetic properties of small molecule inhibitors. The incorporation of this group in Ethyl 5-amino-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate suggests that it may exhibit improved efficacy and duration of action compared to related compounds lacking this moiety.

Recent studies have also highlighted the importance of hydroxypyridine derivatives in medicinal chemistry. The hydroxyl group at the 4-position can participate in hydrogen bonding interactions, which are critical for achieving high binding specificity. This property makes Ethyl 5-amino-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate a promising candidate for designing molecules that can selectively target specific biological pathways without off-target effects.

The ester functionality at the 3-position provides another layer of versatility for further derivatization. Ester groups are commonly used in drug design due to their ability to enhance solubility and bioavailability. By modifying this ester moiety, researchers can fine-tune the physicochemical properties of derived compounds, optimizing them for specific therapeutic applications.

In conclusion, Ethyl 5-amino-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate (CAS No. 1805329-69-4) represents a fascinating compound with significant potential in the development of novel bioactive molecules. Its unique structural features and functional groups make it an ideal candidate for further exploration in chemical biology and pharmaceutical research. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in addressing some of the most pressing challenges in medicine today.